Xestobergsterol A Xestobergsterol A Xestobergsterol A is a natural product found in Ircinia, Haliclona, and Xestospongia bergquistia with data available.
Brand Name: Vulcanchem
CAS No.: 141272-45-9
VCID: VC21106609
InChI: InChI=1S/C27H44O5/c1-13(2)11-27(32)12-14(3)19-21(27)24(31)20-18-16(7-9-26(19,20)5)25(4)8-6-15(28)10-17(25)22(29)23(18)30/h13-23,28-30,32H,6-12H2,1-5H3/t14-,15-,16?,17-,18?,19+,20+,21-,22-,23-,25-,26-,27-/m1/s1
SMILES: CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(CCC(C5)O)C)O)O)C)(CC(C)C)O
Molecular Formula: C27H44O5
Molecular Weight: 448.6 g/mol

Xestobergsterol A

CAS No.: 141272-45-9

Cat. No.: VC21106609

Molecular Formula: C27H44O5

Molecular Weight: 448.6 g/mol

* For research use only. Not for human or veterinary use.

Xestobergsterol A - 141272-45-9

Specification

Description Xestobergsterol A is a natural product found in Ircinia, Haliclona, and Xestospongia bergquistia with data available.
CAS No. 141272-45-9
Molecular Formula C27H44O5
Molecular Weight 448.6 g/mol
IUPAC Name (2R,4S,5R,7R,8S,9R,13R,16R,18S,19R,20R)-5,16,19,20-tetrahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one
Standard InChI InChI=1S/C27H44O5/c1-13(2)11-27(32)12-14(3)19-21(27)24(31)20-18-16(7-9-26(19,20)5)25(4)8-6-15(28)10-17(25)22(29)23(18)30/h13-23,28-30,32H,6-12H2,1-5H3/t14-,15-,16?,17-,18?,19+,20+,21-,22-,23-,25-,26-,27-/m1/s1
Standard InChI Key NXIUUQKBFNWMSY-GUYYLKMKSA-N
Isomeric SMILES C[C@@H]1C[C@@]([C@@H]2[C@H]1[C@]3(CCC4C([C@H]3C2=O)[C@H]([C@@H]([C@@H]5[C@@]4(CC[C@H](C5)O)C)O)O)C)(CC(C)C)O
SMILES CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(CCC(C5)O)C)O)O)C)(CC(C)C)O
Canonical SMILES CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(CCC(C5)O)C)O)O)C)(CC(C)C)O

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